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Compound of Interest

Compound Name: Dcvc-13C3,15N

Cat. No.: B12368614 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Dcvc-13C3,15N, an isotopically labeled form of S-(1,2-dichloroethenyl)-L-cysteine (DCVC). As

the preferred source for laboratory safety and chemical handling information, we aim to build

deep trust by providing value that extends beyond the product itself.

Disclaimer: While some suppliers' Safety Data Sheets (SDS) for the parent compound, S-(1,2-

Dichlorovinyl)-Cysteine, may classify it as non-hazardous, a significant body of scientific

literature indicates that it is a potent nephrotoxin and cytotoxic agent.[1][2][3][4] Therefore, it is

imperative to handle Dcvc-13C3,15N with a high degree of caution, treating it as a hazardous

substance.

I. Quantitative Safety Data
For easy reference, the following table summarizes key safety information for the parent

compound, S-(1,2-dichloroethenyl)-L-cysteine (DCVC).
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Parameter Value Source

LD50 (Rats) 66-83 mg/kg [1]

Observed Effects

Nephrotoxin, cytotoxic to

human renal proximal tubule

cells, induces renal necrosis.

Storage Temperature
-20°C or -80°C, protected from

light.

Isotopic Label ¹³C, ¹⁵N (Stable Isotopes)

Radioactivity Not radioactive

II. Personal Protective Equipment (PPE)
Given the cytotoxic nature of the parent compound, a comprehensive PPE strategy is

mandatory to prevent exposure through skin contact, inhalation, or ingestion.

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-tested nitrile gloves that meet the ASTM D6978-

05 standard is required. Change gloves frequently and immediately if contaminated.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric should

be worn.

Eye and Face Protection: Use chemical safety goggles and a face shield to protect against

splashes.

Respiratory Protection: When handling the compound as a powder or if aerosolization is

possible, a fit-tested N95 or higher-rated respirator is necessary. All handling of the solid

compound should be performed in a certified chemical fume hood or a biological safety

cabinet.

III. Operational Plan: Step-by-Step Guidance
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This section provides a procedural workflow for the safe handling of Dcvc-13C3,15N from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.
Wear appropriate PPE (lab coat and gloves) when unpacking.
Verify the compound's identity and quantity against the order.
Store the compound at the recommended temperature (-20°C or -80°C) in a clearly labeled,
sealed container in a designated area for toxic chemicals.

2. Preparation of Solutions:

All weighing and preparation of solutions must be conducted in a certified chemical fume
hood or a biological safety cabinet to minimize inhalation exposure.
Use disposable equipment whenever possible to avoid cross-contamination.
Ensure all containers are clearly labeled with the compound name, concentration, date, and
hazard warning.

3. Handling and Use:

Always wear the full required PPE as detailed in Section II.
Work in a well-ventilated area, preferably a chemical fume hood.
Avoid eating, drinking, or smoking in the laboratory area.
In case of a spill, follow the established spill cleanup procedure for cytotoxic compounds.
This typically involves containing the spill with absorbent material, decontaminating the area,
and disposing of all materials as hazardous waste.

4. Disposal Plan:

As Dcvc-13C3,15N contains stable isotopes, no special precautions for radioactivity are
required. The waste should be handled as chemical hazardous waste.
Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and
disposable labware, must be collected in a designated, clearly labeled hazardous waste
container.
Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
labeled hazardous waste container. Do not pour down the drain.
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All waste must be disposed of through the institution's hazardous waste management
program in accordance with local, state, and federal regulations.

IV. Experimental Protocols
Detailed methodologies for key experiments cited in the safety assessment are beyond the

scope of this immediate safety and logistical guide. For specific experimental protocols related

to the toxicological assessment of S-(1,2-dichloroethenyl)-L-cysteine, researchers should

consult the primary literature, such as:

Cummings, B.S., and Lash, L.H. (2000). Metabolism and toxicity of trichloroethylene and S-

(1,2-dichlorovinyl)-L-cysteine in freshly isolated human proximal tubular cells. Toxicological

Sciences, 53(2), 458-466.

Terracini, B., and Parker, V.H. (1965). A pathological study on the toxicity of S-dichlorovinyl-ʟ-

cysteine. Food and Cosmetics Toxicology, 3, 67-74.

V. Mandatory Visualization
The following diagram illustrates the recommended workflow for the safe handling of Dcvc-
13C3,15N.
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Caption: Workflow for the safe handling of Dcvc-13C3,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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